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Compound of Interest

Compound Name: 1,4-Dihydroxy-2-naphthoic acid

Cat. No.: B1201469

For Immediate Reference: In Case of Spill or Exposure

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek immediate medical attention.[1][2][3]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops.[1][2][3]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[1][2][3]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person. Get medical attention.

[1][2]

This guide provides essential safety and logistical information for the proper disposal of 1,4-
Dihydroxy-2-naphthoic acid, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Personal Protective Equipment (PPE) and Handling
Precautions
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Before handling 1,4-Dihydroxy-2-naphthoic acid for disposal, ensure the following personal
protective equipment is worn:

Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection.[2]

e Hand Protection: Wear appropriate protective gloves.

e Body Protection: Wear protective clothing to prevent skin exposure.[2]

» Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-
P2 (EU EN 143) respirator cartridges.[1]

Handling Procedures:

Avoid all personal contact, including inhalation.[4]

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[2]

Waste Collection and Storage

Proper collection and storage of 1,4-Dihydroxy-2-naphthoic acid waste are crucial to prevent
accidental exposure and environmental contamination.

» Containers: Use suitable, labeled, and closed containers for waste collection.[1]

o Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name:
"1,4-Dihydroxy-2-naphthoic acid".

o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[5][6]

Disposal Procedures

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1201469?utm_src=pdf-body
https://aksci.com/sds/F035_SDS.pdf
https://aksci.com/sds/F035_SDS.pdf
https://www.capotchem.cn/doc/viewmsds_31519-22-9.html
https://datasheets.scbt.com/sc-223048.pdf
https://www.capotchem.cn/doc/viewmsds_31519-22-9.html
https://aksci.com/sds/F035_SDS.pdf
https://www.benchchem.com/product/b1201469?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_31519-22-9.html
https://www.benchchem.com/product/b1201469?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB21791&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC121610050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

The recommended method for the disposal of 1,4-Dihydroxy-2-naphthoic acid is through a
licensed professional waste disposal service.[1] The primary disposal options are:

e Chemical Incineration: The preferred method is to burn the substance in a chemical
incinerator equipped with an afterburner and scrubber.[1]

» Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed
disposal company.[1]

Important Considerations:

e Regulatory Compliance: Chemical waste generators must determine whether a discarded
chemical is classified as hazardous waste according to US EPA guidelines (40 CFR 261.3)
and consult state and local hazardous waste regulations to ensure complete and accurate
classification.[2]

» Environmental Protection: Do not let the product enter drains, other waterways, or soil.[1][2]

Accidental Release Measures

In the event of a spill, follow these steps to contain and clean up the material:

Evacuate Personnel: Evacuate personnel from the immediate area.[1]

Ensure Ventilation: Ensure adequate ventilation.

Wear PPE: Put on the appropriate personal protective equipment as outlined in Section 1.

Containment and Cleanup:
o Avoid creating dust.[1]

o Sweep or vacuum up the spilled material and place it into a suitable, closed container for
disposal.[2]

o Do not use water to clean up the spill, as this may spread contamination.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 1,4-
Dihydroxy-2-naphthoic acid.

@Dihydroxy—znaphthoic acid fo@

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

l

Step 2: Collect Waste in Labeled, Closed Container

Is there a spill?

Accidental Spill Occurs

Follow Spill Cleanup Procedure:
- Evacuate & Ventilate
- Wear PPE
- Sweep/Vacuum into container

Step 3: Store Waste in a Cool, Dry, Ventilated Area

Step 4: Contact Licensed Waste Disposal Service

Option 1: Chemical Incineration
(with afterburner and scrubber)

End: Proper Disposal Complete

Option 2: Transfer to Licensed Disposal Company
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Caption: Disposal workflow for 1,4-Dihydroxy-2-naphthoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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